Cas no 1995947-91-5 (2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide
• CAS No: 1995947-91-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 5799764
• PubChem ID: 165485925
• Update Time: 2025-05-20

2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide
• 2-[(propan-2-yl)amino]-3-(1H-pyrazol-1-yl)butanamide
• EN300-1123906
• 1995947-91-5

• Inchi： 1S/C10H18N4O/c1-7(2)13-9(10(11)15)8(3)14-6-4-5-12-14/h4-9,13H,1-3H3,(H2,11,15)
• InChI Key： UJDPWGYNLOABRY-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)N1C=CC=N1)NC(C)C)N

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide

Professional Introduction to 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide (CAS No. 1995947-91-5)

2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide (CAS No. 1995947-91-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the amide class, incorporating a pyrazole moiety, which is well-documented for its role in drug design and development. The presence of a propylamine substituent further enhances its pharmacological relevance, making it a promising candidate for further exploration in therapeutic applications.

The structural composition of 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide positions it as a versatile scaffold for medicinal chemists. The pyrazole ring is known for its ability to interact with biological targets, including enzymes and receptors, which is a critical factor in the design of novel therapeutic agents. Additionally, the amide functionality provides a site for hydrogen bonding, which can be exploited to enhance binding affinity and selectivity. These structural attributes make this compound an intriguing subject for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide with various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory and metabolic disorders. The pyrazole moiety, in particular, has been shown to interact with heme-containing enzymes, such as cytochrome P450s, which are crucial in drug metabolism and signaling pathways.

In vitro studies have demonstrated that derivatives of 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide exhibit promising pharmacological profiles. For instance, modifications to the propylamine substituent have been found to modulate the compound's solubility and bioavailability, enhancing its potential as a lead candidate for drug development. These findings align with the broader trend in medicinal chemistry towards rational drug design, where structural modifications are guided by computational predictions and experimental data.

The therapeutic potential of 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide has also been explored in the context of neurological disorders. The pyrazole ring's ability to cross the blood-brain barrier suggests that this compound may have applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that analogs of this compound can interact with neurotransmitter systems, potentially offering new avenues for therapeutic intervention.

Furthermore, the compound's structural features make it an attractive candidate for developing kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and apoptosis. Inhibiting aberrant kinase activity has been a successful strategy in treating cancers and inflammatory diseases. The pyrazole moiety in 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yl)butanamide provides a scaffold that can be modified to target specific kinases with high selectivity.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of pharmaceutical compounds. The synthesis of 2-(propan-2-yl)amino-3-(1H-pyrazol-1-yb-butanamide) has been optimized using environmentally friendly methodologies, reducing waste and improving yield. This approach aligns with global efforts to promote sustainable practices in drug development, ensuring that future therapies are not only effective but also environmentally responsible.

The pharmacokinetic properties of 2-(propan--2-yb-amino--3--(IH-pyraZol--I-I)-Yb-butamid-e) are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical potential. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's metabolic pathways, providing valuable insights into its behavior within biological systems.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery and development of novel compounds like 2-(propan--Z-bYl)-a-min-o--3---(I-H-pyrAzol-I-I)-Yb-butamid-e. These partnerships leverage cutting-edge technologies and extensive datasets to identify promising leads for further optimization. Such collaborations are critical in translating laboratory findings into tangible therapeutic benefits for patients worldwide.

The future direction of research on 2-(propan--Z-bYl)-a-min-o--3---(I-H-pyrAzol-I-I)-Yb-butamid-e includes exploring its interactions with other biological targets beyond kinases and neurotransmitter systems. Additionally, investigating its potential as an antiviral or antibacterial agent could open new therapeutic avenues. The versatility of this scaffold suggests that it may be adaptable for multiple applications once further optimized.

In conclusion,Z---(prOpa-n-Z-bYl)-a-min-o---3----(I-H-pyrAzOl-I-I)-Yb-butamid-e (CAS No.-1995947----91----5) represents a promising candidate for medicinal chemistry research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanisms of action and optimize its pharmacological properties for therapeutic use. As research continues,this compound holds significant promise as a foundation for developing novel treatments across various disease areas.